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Understanding Efficiency Roll-Off

Efficiency roll-off refers to the undesirable decrease in the External Quantum Efficiency (EQE) or
Current Efficiency (CE) of an OLED as the current density or brightness increases [1]. This is a critical

issue for device performance and longevity.

The core causes can be traced to the mismanagement of charge carriers (electrons and holes) and excitons

(energy states formed when a charge carrier pair recombines) within the device's emission layer (EML) [1].

Root Causes & Troubleshooting Guide

The following table outlines the primary mechanisms behind roll-off, their symptoms, and proven solutions.

Root Cause Underlying Mechanism & Symptoms Mitigation Strategies

| Imbalanced Charge Injection [1] | « Leakage of electrons/holes into transporting layers. « Cationic HTL
or anionic ETL more susceptible to degradation, forming charge traps. * Poor charge balance factor (y) in
EML. | « Optimize HOMO/LUMO alignment at interfaces [1]. « Use bipolar host materials or exciplex co-

hosts to broaden recombination zone [2]. | | Triplet-Polaron Annihilation (TPA) [1] | « Excess
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holes/electrons generate positive/negative polarons. ¢ Interaction with long-lived triplet excitons causes
non-radiative decay and material degradation. | « Improve charge balance to reduce excess polarons [1]. *
Use hosts with high triplet energy to confine excitons and prevent diffusion [1]. | | Triplet-Triplet
Annihilation (TTA) [1] | <« High density of triplet excitons leads to collisions. * Creates high-energy
species that can break chemical bonds, forming exciton quenchers. | « Design molecules with rigid
structures (e.g., spiro-cores) to enhance stability [3] [4]. « Employ hosts that enable fast triplet harvesting
(e.g., via rapid Dexter energy transfer or RISC in TADF systems) [2]. | | Molecular & Bond Stability [1] [2]
| « Weak chemical bonds (e.g., low C—C bond dissociation energy) dissociate under electrical stress. °
Fragments act as quenching sites and deep traps, accelerating roll-off. | « Select materials with high

dissociation activation energy (E,) [2]. + Rapid relaxation of reactive excitons (e.g., via efficient energy

transfer to a stable emitter) to minimize time in high-energy states [2]. |

Experimental Protocols for Diagnosis

Here are detailed methodologies to diagnose the root causes of roll-off in your lab.

1. Protocol: Analyzing Charge Balance via Transient Electroluminescence (TrEL)

¢ Objective: To detect the formation of exciton quenchers and charge traps in a degraded device,
which is a signature of TTA and TPA processes [2].
e Procedure:
o Fabricate the Spiro-NPB based OLED device.
o Place the device under constant current stress to age it to a specific degree (e.g., until
luminance drops to 50% of its initial value).
o Use a pulsed voltage source and a fast photodetector to measure the TrEL decay curve of both

the fresh and the degraded device.
o A significantly faster decay rate in the degraded device indicates the accumulation of non-

radiative quenching sites formed by molecular degradation [2].
o Data Interpretation: Compare the decay lifetimes. A shorter lifetime in the degraded device confirms

the formation of exciton quenchers.
2. Protocol: Quantifying Molecular Stability via Dissociation Activation Energy

e Objective: To theoretically screen and predict the stability of materials (like Spiro-NPB derivatives or
co-host components) before device fabrication [2].
e Procedure:
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o Perform quantum chemical calculations (e.g., using Time-Dependent Density Functional
Theory, TD-DFT) on the candidate molecules.

o Calculate the dissociation activation energy (Ep) for the weakest chemical bonds (e.g.,
specific C—C or C—N bonds) in their ground, excited, and charged states.

o Correlate the Ep value with the molecule's propensity to degrade; a higher E, indicates a more

robust material [2].
e Data Interpretation: Molecules with low E, in excited or charged states are likely degradation

hotspots and should be avoided or modified.

Material & Design Strategies for Improvement

Beyond troubleshooting, these proactive design strategies can significantly enhance performance.

o Utilize Spiro-Core Based Materials: The rigid, three-dimensional structure of spirobifluorene
derivatives enhances thermal stability and suppresses molecular aggregation. For instance, a study
showed that incorporating a spirobifluorene structure in an ETL (SFDDT) resulted in a device
lifetime over 20 times longer than a commercial alternative [3]. Another study demonstrated that
spiro-core based HTMs like SP2 achieved higher power efficiency and EQE than NPB in green
PhOLEDs [4].

e Adopt Exciplex Cohosts: A system comprising an electron-donor (HTM) and an electron-acceptor
(ETM) can form an exciplex co-host. This configuration offers inherent benefits:

o Low driving voltage due to small energy gap between charge transfer states [2].

o Bipolar transport character for improved charge balance [2].

o Broadened recombination zone, reducing local exciton density and TTA [2].

o Research has predicted and achieved long-lived devices (e.g., BCzPh:SF2-TRZ exciplex
cohost with a lifetime of over 10,000 hours) using this approach [2].

Workflow for Efficiency Roll-Off Investigation

The following diagram maps the logical workflow for diagnosing and addressing efficiency roll-off,

integrating the concepts and protocols discussed.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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